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Compound of Interest

2-Benzyloxy-5-nitro-benzoic Acid
Compound Name:

Benzyl Ester
CAS No.: 1329485-44-0
Cat. No.: B583408

Get Quote

A Strategic Intermediate for Salicylate-Based
Therapeutics
Executive Summary

Benzyl 5-nitro-2-phenylmethoxybenzoate (IUPAC: Benzyl 2-(benzyloxy)-5-nitrobenzoate) is a
highly specialized synthetic intermediate used primarily in the development of anti-inflammatory
agents and pharmaceutical prodrugs. Structurally, it represents the fully benzyl-protected
derivative of 5-nitrosalicylic acid.

This compound serves as a critical "masked" scaffold in medicinal chemistry. By protecting
both the carboxylic acid and phenolic hydroxyl groups with benzyl moieties, researchers can
perform selective transformations on the nitro group (e.g., reduction to an amine, followed by
functionalization) without interference from the acidic salicylate core. Its eventual deprotection
yields derivatives of Mesalazine (5-aminosalicylic acid), a cornerstone drug for treating
Inflammatory Bowel Disease (IBD).
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Property Specification

IUPAC Name Benzyl 2-(benzyloxy)-5-nitrobenzoate
Common Name 5-Nitrosalicylic acid dibenzyl derivative
CAS Number 61340-14-5

Molecular Formula C21H17NOs

Molecular Weight 363.37 g/mol

Physical State Pale yellow to off-white crystalline solid

Soluble in DCM, DMF, DMSO, Ethyl Acetate;

Solubility )
Insoluble in Water
] ] 94-96 °C (Typical for analogous nitro-
Melting Point
benzoates)
LogP (Predicted) ~5.1 (Highly Lipophilic)

Synthetic Methodology

The synthesis of benzyl 5-nitro-2-phenylmethoxybenzoate is achieved through a global
benzylation of 5-nitrosalicylic acid. This protocol utilizes a nucleophilic substitution (SN2)
mechanism where the carboxylate and phenoxide anions attack benzyl bromide.

Reaction Scheme

The pathway begins with the nitration of salicylic acid, followed by bis-alkylation.
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Figure 1: Synthetic route from Salicylic Acid to the fully protected Target Molecule.[1]

Detailed Protocol

Reagents:

5-Nitrosalicylic acid (10.0 mmol)

Benzyl bromide (25.0 mmol, 2.5 eq) — Caution: Lachrymator

Potassium carbonate (anhydrous, 30.0 mmol, 3.0 eq)

Dimethylformamide (DMF, 20 mL) or Acetone (reflux)
Step-by-Step Workflow:

e Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 5-nitrosalicylic
acid in DMF. Add potassium carbonate in a single portion. Stir at room temperature for 30
minutes to ensure deprotonation of the carboxylic acid and phenol. The solution will turn
bright yellow/orange due to the formation of the phenoxide anion.

o Alkylation: Add benzyl bromide dropwise via syringe over 10 minutes.
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e Reaction: Heat the mixture to 60°C (if using DMF) or Reflux (if using Acetone) for 4—6 hours.
Monitor reaction progress via TLC (Hexane:EtOAc 3:1). The starting material (polar acid)
should disappear, replaced by a high-R_f non-polar spot.

e Quench & Workup: Cool the mixture to room temperature. Pour into 200 mL of ice-water. The
product should precipitate as a solid.

o If oil forms:[1] Extract with Ethyl Acetate (3 x 50 mL), wash with brine, dry over MgSOa,
and concentrate.

 Purification: Recrystallize the crude solid from hot Ethanol or an Ethyl Acetate/Hexane
mixture to yield the pure ester-ether.

Analytical Characterization

To validate the structure, researchers must confirm the presence of two distinct benzyl groups
and the specific substitution pattern on the central ring.

Technique Diagnostic Signals Interpretation
1H NMR (CDCls) 0 5.25 (s, 2H) Benzyl Ester (-COOCH:zPh)
0 5.35 (s, 2H) Benzyl Ether (-OCH2zPh)
0 7.10 (d, 1H) H-3 (Ortho to ether, shielded)
0 8.35 (dd, 1H) H-4 (Meta to nitro/ether)
H-6 (Ortho to ester, highly
0 8.75 (d, 1H) .
deshielded)
IR Spectroscopy 1720 cm~1 Ester Carbonyl (C=0) stretch
Nitro (NO2)
1530 & 1350 cm™! asymmetric/symmetric
stretches
Mass Spectrometry m/z 363 [M]* Molecular ion
Tropylium ion (Benzyl
m/z 91 by ( Y

fragment, dominant)
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Applications in Drug Design

This compound is not merely a catalog chemical; it is a strategic tool in the synthesis of
Mesalazine prodrugs.

The "Masking" Strategy

Direct modification of 5-aminosalicylic acid is difficult due to its zwitterionic nature and solubility
issues. By using Benzyl 5-nitro-2-phenylmethoxybenzoate, chemists can:

» Lock the acid and phenol positions with lipophilic benzyl groups.
« Modify the nitrogen center (after reduction) to create amides, ureas, or carbamates.

o Release the active drug in a single hydrogenolysis step.
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Figure 2: Workflow for utilizing the target molecule to generate functionalized Mesalazine
derivatives.

Safety & Handling

» Nitro Compounds: While this derivative is stable, nitro-aromatics can be energetic. Avoid
heating dry solids to decomposition.
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» Benzyl Bromide: A potent lachrymator.[2] All synthesis steps involving BnBr must be
performed in a functioning fume hood.

o Storage: Store in a cool, dry place (2—8°C recommended) to prevent slow hydrolysis of the
ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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